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Compound of Interest

2-butylbenzofuran-5-amine
Compound Name:

Hydrochloride

Cat. No.: B141133

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper handling and storage of 2-
butylbenzofuran-5-amine hydrochloride powder (CAS No: 526196-90-7). Adherence to
these guidelines is crucial for ensuring the integrity of the compound and the safety of
laboratory personnel.

Chemical and Physical Properties

2-Butylbenzofuran-5-amine hydrochloride is an organic compound with the chemical
formula C12H17NO - HCI.[1] It is commonly used as an intermediate in the synthesis of
pharmaceuticals, such as antidepressants and neuroprotective agents.[1] It is also identified as
an intermediate for Dronedarone.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b141133?utm_src=pdf-interest
https://www.benchchem.com/product/b141133?utm_src=pdf-body
https://www.benchchem.com/product/b141133?utm_src=pdf-body
https://www.benchchem.com/product/b141133?utm_src=pdf-body
https://www.chembk.com/en/chem/2-Butylbenzofuran-5-aMine%20hydrochloride
https://www.chembk.com/en/chem/2-Butylbenzofuran-5-aMine%20hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference

Molecular Formula C12H16CINO [1]

Molecular Weight 225.71 g/mol [2]
White or almost white

Appearance ) [1]
crystalline powder

Melting Point 183-187°C [1]

B Soluble in water, alcohol, and

Solubility [1]
ether

Boiling Point 317.1°C at 760 mmHg [2]

Flash Point 145.6°C [2]

Health and Safety Information

2-Butylbenzofuran-5-amine hydrochloride is a chemical that requires careful handling to

avoid potential health hazards. The substance is a hydrochloride salt and is sensitive to

oxidizing substances.[1]

Hazard Identification:

e Avoid inhalation of dust.

e Avoid contact with skin and eyes.[1]

First Aid Measures:

« Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]
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 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a physician.

Personal Protective Equipment (PPE)

When handling 2-butylbenzofuran-5-amine hydrochloride powder, it is mandatory to use the
following personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter is recommended.

Experimental Protocols
Protocol 1: Receiving and Storage of 2-Butylbenzofuran-
5-amine Hydrochloride

This protocol outlines the steps to be taken upon receiving the compound to ensure its proper
storage and maintain its stability.
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Receiving Protocol

Receive Shipment

'

Inspect Container Integrity

'

Verify Compound Identity and Purity

'

Log into Inventory System

Proceed to Storage

Storage [Protocol

A 4
Store in a Tightly Sealed Container

'

Place in a Cool, Dry, and Dark Location

'

Maintain Temperature between 2-8°C

'

Store Away from Oxidizing Agents

Click to download full resolution via product page

Caption: Workflow for receiving and storing the compound.
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Methodology:

 Inspection: Upon receipt, visually inspect the shipping container for any signs of damage or
leakage.

 Verification: Confirm that the compound name, CAS number, and lot number on the
container match the ordering information and certificate of analysis.

¢ Inventory: Record the date of receipt, lot number, and initial quantity in the laboratory
inventory management system.

o Storage Container: Ensure the compound is stored in its original, tightly sealed container to
prevent moisture absorption and contamination.

o Storage Conditions: Place the container in a designated storage area that is cool, dry, and
protected from light. A recommended storage temperature is between 2-8°C.

Incompatibility: Store the compound away from strong oxidizing agents.[1]

Protocol 2: Handling and Weighing of 2-
Butylbenzofuran-5-amine Hydrochloride Powder

This protocol describes the safe handling and accurate weighing of the powder for
experimental use.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chembk.com/en/chem/2-Butylbenzofuran-5-aMine%20hydrochloride
https://www.benchchem.com/product/b141133?utm_src=pdf-body
https://www.benchchem.com/product/b141133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Don Appropriate PPE
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Prepare a Clean and Dry Weighing Area
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Use a Calibrated Analytical Balance

Handling arv d Weighing

Work in a Ventilated Enclosure

'

Carefully Transfer Powder to Weighing Vessel

'

Record the Exact Weight

'

Tightly Reseal the Main Container

Post-Handling
y

Clean Weighing Area and Utensils

'

Dispose of Waste According to Regulations

'

Remove and Dispose of PPE Properly
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Caption: Workflow for safe handling and weighing of the powder.
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Methodology:

e Work Area Preparation: Conduct all handling and weighing operations within a chemical
fume hood or other ventilated enclosure to minimize inhalation exposure.

o Personal Protective Equipment: Wear all required PPE as outlined in Section 3.

e Weighing:
o Use a clean, dry, and appropriately sized weighing vessel (e.g., weigh boat or glass vial).
o Tare the balance with the weighing vessel.

o Carefully transfer the desired amount of powder to the vessel, avoiding the creation of
dust.

o Record the precise weight of the compound.
e Post-Weighing:

o Immediately and tightly reseal the main container of 2-butylbenzofuran-5-amine
hydrochloride.

o Return the main container to its designated storage location.
o Clean the balance and surrounding work area of any residual powder.

o Dispose of any contaminated materials (e.g., weigh boats, gloves) in accordance with
institutional and local regulations.[1]

Protocol 3: Preparation of Stock Solutions

This protocol provides a general method for preparing stock solutions of 2-butylbenzofuran-5-
amine hydrochloride.

Methodology:

e Solvent Selection: Based on its solubility profile, select an appropriate solvent such as water,
ethanol, or ether.[1] The choice of solvent will depend on the specific experimental
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requirements.

o Calculation: Calculate the mass of 2-butylbenzofuran-5-amine hydrochloride required to
achieve the desired stock solution concentration.

¢ Dissolution:

[e]

Weigh the required amount of powder following Protocol 2.

o

Transfer the powder to a volumetric flask of the appropriate size.

[¢]

Add a portion of the chosen solvent to the flask and gently swirl or sonicate to dissolve the
powder completely.

[¢]

Once dissolved, add the solvent to the calibration mark on the flask.

o

Cap the flask and invert several times to ensure a homogenous solution.

» Storage of Stock Solution: Store the stock solution in a tightly sealed, clearly labeled
container. For short-term storage, refrigeration (2-8°C) is recommended. For long-term
storage, consider aliquoting and freezing at -20°C or -80°C, depending on the solvent and
stability in the frozen state. Protect the solution from light.

Signaling Pathway Considerations

As an intermediate for neuroprotective agents and antidepressants, 2-butylbenzofuran-5-
amine hydrochloride is a precursor to compounds that may interact with various neurological
signaling pathways. The final active pharmaceutical ingredient derived from this intermediate
could potentially modulate pathways involving neurotransmitter reuptake, receptor binding
(e.g., serotonin, dopamine), or other neuronal signaling cascades.

2-Butylbenzofuran- h ’ Active Pharmaceutical Modulation of Neurological q
5-amine Hydrochloride Chemical Synthesis Ingredient (API) Signaling Pathways LRl i

Click to download full resolution via product page

Caption: Logical relationship from intermediate to therapeutic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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